Cas no 2228263-06-5 (1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine)

• Product Name: 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine
• CAS No: 2228263-06-5
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 6478842
• PubChem ID: 165803491
• Update Time: 2025-06-14

1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine
• EN300-1994632
• 2228263-06-5

• Inchi： 1S/C10H13ClN2O/c1-14-9-7(3-4-8(11)13-9)10(12)5-2-6-10/h3-4H,2,5-6,12H2,1H3
• InChI Key： GGEPLKDMJWKOHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(CCC1)N

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine

Research Brief on 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine (CAS: 2228263-06-5)

1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine (CAS: 2228263-06-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane-amine scaffold and chloro-methoxy pyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine involves a multi-step process, including the formation of the cyclobutane ring and subsequent functionalization of the pyridine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate.

Pharmacological studies have revealed that 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine exhibits selective binding to specific biological targets, including certain enzymes and receptors implicated in neurodegenerative diseases and cancer. For instance, preliminary in vitro assays have demonstrated its inhibitory activity against key enzymes involved in protein misfolding, a hallmark of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Additionally, its potential as an anti-cancer agent is being investigated due to its ability to modulate cell cycle progression and induce apoptosis in certain cancer cell lines.

Mechanistic studies have provided insights into the compound's mode of action. It appears to interact with cellular pathways that regulate oxidative stress and inflammation, both of which are critical factors in various disease states. For example, in models of neuroinflammation, the compound has shown the ability to reduce pro-inflammatory cytokine production, suggesting a potential role in mitigating neuroinflammatory processes. These findings are supported by molecular docking studies, which predict strong interactions between the compound and specific binding sites on target proteins.

Despite these promising results, challenges remain in the development of 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Current research efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(6-chloro-2-methoxypyridin-3-yl)cyclobutan-1-amine represents a promising scaffold for drug discovery, with potential applications in neurodegenerative diseases and oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for its advancement into preclinical and clinical development. The compound's unique chemical structure and biological activity make it a valuable subject of study in the ongoing quest for novel therapeutics.